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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-nitroaniline is an important organic intermediate used in the synthesis of various
specialty dyes, functional dyes, and pharmaceutical compounds.[1] Its molecular structure,
featuring a fluorine atom and a nitro group on an aniline backbone, makes it a versatile reagent
in organic synthesis. This technical guide provides an in-depth overview of its chemical
properties, synthesis protocols, and key applications.

Chemical Identity and Properties

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this
compound is 4-fluoro-2-nitroaniline.[2] It is also known by a variety of synonyms.

A summary of its key identifiers and physicochemical properties is presented in the table below.
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Property Value Source(s)
IUPAC Name 4-fluoro-2-nitroaniline [2]

CAS Number 364-78-3 [2][3]
Molecular Formula CeHsFN202 [2][3]
Molecular Weight 156.11 g/mol [2]

Melting Point 90-94 °C [4]

Flash Point 89 °C (closed cup)

Appearance Orange solid [5]

InChi Key PUGDHSSOXPHLPT- 23]

UHFFFAOYSA-N

C1=CC(=C(C=C1F)--INVALID-
SMILES [2]
LINK--[O-])N

Synonyms:[2]

e 2-nitro-4-fluoroaniline

e 4-Fluoro-2-nitrobenzenamine

e Benzenamine, 4-fluoro-2-nitro-
e 2-Amino-5-fluoronitrobenzene
e 4-Fluoro-2-nitrophenylamine

Experimental Protocols

The synthesis of 4-fluoro-2-nitroaniline is often achieved through the nitration of p-
fluoroacetanilide followed by hydrolysis. A modern and efficient method utilizes a microchannel
reactor to improve yield and control reaction conditions.

Synthesis via Microchannel Reactor
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This method involves the reaction of p-fluoroacetanilide with nitric acid within a microchannel
reactor, followed by hydrolysis.[5]

Materials:

p-Fluoroacetanilide

Acetic acid-acetic anhydride solution (e.g., 35-40% p-fluoroacetanilide by mass)

Nitric acid (68% aqueous solution)

Petroleum ether

Ice water

Equipment:

e Corning high-flux continuous flow microchannel reactor
Procedure:[5]

e Feed Preparation:

o Prepare a solution of p-fluoroacetanilide in a mixture of acetic acid and acetic anhydride.
The molar ratio of acetic acid to acetic anhydride can be varied, for example, 1.0:2.2 to
1:.2.4.

o The molar ratio of p-fluoroacetanilide to nitric acid should be maintained between 1.0:1.0
and 1.0:1.5.

e Reaction in Microchannel Reactor:

o Set the flow rates of the p-fluoroacetanilide solution (e.g., 40.0-100.0 mL/min) and the
68% nitric acid solution (e.g., 4.0-30.0 mL/min).

o Preheat the reactants.
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o Carry out the reaction in the microchannel reactor at a temperature of 30-70 °C for a
residence time of 50-200 seconds.

o Hydrolysis and Isolation:
o The reaction mixture is then subjected to hydrolysis at 90-100 °C for 2-4 hours.

o After hydrolysis, the mixture is stirred in ice water (0-5 °C) for 30 minutes to precipitate the
product.

o The resulting solid is collected by filtration.
o The filter cake is washed until it is weakly acidic or neutral.

o The crude product is then mixed with petroleum ether and dried to yield orange solid 4-
fluoro-2-nitroaniline.

This method reports a high yield of 83-94%.[5]

Applications in Synthesis

4-Fluoro-2-nitroaniline serves as a crucial starting material in the synthesis of more complex
molecules. For instance, it has been used as a reagent in the preparation of 4-fluoro-N-ethyl-2-
nitroaniline and N-(4-fluoro-2-nitrophenyl)-B-alanine. It is also a precursor for the synthesis of
various heterocyclic compounds, such as clozapine-derived 2,3-dihydro-1H-1,4- and 1,5-
benzodiazepines, which have shown selectivity for the D4 receptor. Furthermore, it is utilized in
the creation of benzimidazolone activators of chloride secretion, which are being investigated
as potential therapeutics for cystic fibrosis and chronic obstructive pulmonary disease. The
compound can also form complexes with metal ions like cobalt(ll), nickel(ll), and copper(ll).

Visualizing the Synthesis Pathway

The following diagram illustrates the synthetic route to 4-fluoro-2-nitroaniline from p-
fluoroacetanilide.
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Caption: Synthesis of 4-Fluoro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Fluoro-3-nitroaniline CAS 364-76-1 Manufacturers, Suppliers, Factory - Home Sunshine
Pharma [hsppharma.com]

e 2. 4-Fluoro-2-nitroaniline | C6H5FN202 | CID 67769 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. 4-Fluoro-2-nitroaniline [webbook.nist.gov]
e 4. 4-FLUORO-2-NITROANILINE | 364-71-6 [chemicalbook.com]

e 5.CN111018717A - Method for synthesizing 4-fluoro-2-nitroaniline by using microchannel
reactor - Google Patents [patents.google.com]

 To cite this document: BenchChem. [4-Fluoro-2-nitroaniline: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293508#4-fluoro-2-nitroaniline-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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